Cas no 81457-92-3 (Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-)

Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro- structure
81457-92-3 structure
Product Name:Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-
CAS No:81457-92-3
MF:C11H12O4S
MW:240.275582313538
CID:703900
PubChem ID:12790935
Update Time:2025-04-19

Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-
    • 4-(carboxymethyl)-6,7-dihydro-5H-1-benzothiophene-4-carboxylic acid
    • DTXSID80509965
    • 81457-92-3
    • 4-(Carboxymethyl)-4,5,6,7-tetrahydro-1-benzothiophene-4-carboxylic acid
    • Inchi: 1S/C11H12O4S/c12-9(13)6-11(10(14)15)4-1-2-8-7(11)3-5-16-8/h3,5H,1-2,4,6H2,(H,12,13)(H,14,15)
    • InChI Key: ZSNSYOVOANMMSY-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCCC2(C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 240.04563003g/mol
  • Monoisotopic Mass: 240.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 103Ų
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